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Compound of Interest

Compound Name:
Diethyl (4-

Cyanobenzyl)phosphonate

Cat. No.: B072976 Get Quote

Essential Safety and Handling Guide for Diethyl
(4-Cyanobenzyl)phosphonate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of Diethyl (4-Cyanobenzyl)phosphonate, including personal

protective equipment (PPE), operational plans, and disposal procedures.

Chemical Identifier:

Property Value

Chemical Name Diethyl (4-Cyanobenzyl)phosphonate

Molecular Formula C12H16NO3P[1]

CAS Number 1552-41-6[1]

Molecular Weight 253.23 g/mol [1]

Hazard Identification and Personal Protective Equipment (PPE):

Diethyl (4-Cyanobenzyl)phosphonate is classified as an acute toxic and irritant. It is harmful

if swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3]
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Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure

personal safety.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face

Safety glasses with unperforated side shields or

chemical safety goggles are required.[4] A face

shield may be necessary for splash-prone

operations.

Skin

Chemical-resistant gloves (e.g., Nitrile rubber,

Neoprene, PVC) must be worn.[5] Protective

clothing, such as a lab coat or coveralls, is

required to prevent skin contact.[5][6] For

corrosive liquids, elbow-length PVC gloves and

trousers worn outside of boots are

recommended.[4]

Respiratory

Work in a well-ventilated area, preferably under

a chemical fume hood.[2][4] If ventilation is

inadequate or exposure limits are exceeded, a

NIOSH/MSHA or European Standard EN 149

approved respirator is necessary.[2] For

significant exposure, a self-contained breathing

apparatus (SCBA) may be required.[4]

Operational and Handling Plan:

A systematic approach to handling Diethyl (4-Cyanobenzyl)phosphonate is crucial for

maintaining a safe laboratory environment.

Step-by-Step Handling Protocol:

Preparation:
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Ensure a chemical fume hood is operational and the work area is clear of incompatible

materials such as strong oxidizing agents, acids, bases, and reducing agents.[2]

Verify that an eyewash station and safety shower are readily accessible.[2][4]

Assemble all necessary PPE as outlined in the table above.

Handling:

Avoid all personal contact, including inhalation of vapors or mists.[4]

Do not eat, drink, or smoke in the handling area.[2][4]

Keep the container tightly closed when not in use.[2][4]

Avoid physical damage to the container.[4]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][4]

Contaminated clothing should be removed immediately and laundered separately before

reuse.[4][7]

Storage and Disposal Plan:

Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][4]

Store locked up and away from incompatible materials and foodstuffs.[2][4]

Disposal:

Dispose of contents and container to an authorized hazardous or special waste collection

point in accordance with local, regional, and national regulations.[4]
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Do not discharge into sewers or waterways.[4]

Spills should be contained and absorbed with inert material (e.g., sand, vermiculite) and

placed in a suitable, labeled container for waste disposal.[4]

Emergency Procedures:

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[4][7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[4]

[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][7]

Ingestion
Rinse mouth. Do NOT induce vomiting.

Immediately call a poison center or doctor.[4]

Experimental Workflow:
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

1. Prepare Work Area
(Fume Hood, Clear of Incompatibles)

2. Verify Safety Equipment
(Eyewash, Safety Shower)

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Handle Chemical
(Avoid Contact and Inhalation)

5. Keep Container Sealed

6. Post-Handling Hygiene
(Wash Hands and Exposed Skin)

7. Decontaminate Work Area

8. Dispose of Waste
(Follow Regulations)

9. Store Chemical Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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